Cas no 2138415-80-0 (2-(3,5-dimethylpiperidin-1-yl)-5-fluoro-N-methylpyrimidin-4-amine)

• Product Name: 2-(3,5-dimethylpiperidin-1-yl)-5-fluoro-N-methylpyrimidin-4-amine
• CAS No: 2138415-80-0
• MF: C₁₂H₁₉FN₄
• MW: 238.304465532303
• CID: 5611334
• PubChem ID: 165863442
• Update Time: 2025-05-26

2-(3,5-dimethylpiperidin-1-yl)-5-fluoro-N-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-842953
• 2-(3,5-dimethylpiperidin-1-yl)-5-fluoro-N-methylpyrimidin-4-amine
• 2138415-80-0

• Inchi： 1S/C12H19FN4/c1-8-4-9(2)7-17(6-8)12-15-5-10(13)11(14-3)16-12/h5,8-9H,4,6-7H2,1-3H3,(H,14,15,16)
• InChI Key： XEASPQSMKUVIFJ-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1NC)N1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 238.15937479g/mol
• Monoisotopic Mass: 238.15937479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41Ų

Additional information on 2-(3,5-dimethylpiperidin-1-yl)-5-fluoro-N-methylpyrimidin-4-amine

2-(3,5-Dimethylpiperidin-1-yl)-5-fluoro-N-methylpyrimidin-4-amine: A Comprehensive Overview

The compound 2-(3,5-Dimethylpiperidin-1-yl)-5-fluoro-N-methylpyrimidin-4-amine, identified by the CAS number 213841580, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of pyrimidine, a heterocyclic aromatic compound with a six-membered ring containing two nitrogen atoms. The presence of fluorine and methyl groups in its structure contributes to its unique chemical properties and potential biological activity.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of antiviral and anticancer agents. The pyrimidine core of this compound serves as a scaffold for various functional groups, enabling it to interact with biological targets such as enzymes and receptors. The 3,5-dimethylpiperidine substituent enhances the molecule's lipophilicity, potentially improving its bioavailability and pharmacokinetic properties.

The synthesis of 2-(3,5-Dimethylpiperidin-1-yl)-5-fluoro-N-methylpyrimidin-4-amine involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This approach aligns with the growing trend toward sustainable and efficient chemical manufacturing.

In terms of biological activity, this compound has shown promising results in preliminary assays. For instance, it exhibits moderate inhibitory activity against certain kinases, which are key players in cellular signaling pathways. Additionally, its fluoro group may contribute to its ability to penetrate cellular membranes, making it a potential candidate for drug delivery systems. However, further studies are required to fully understand its mechanism of action and therapeutic potential.

The application of computational chemistry tools has provided valuable insights into the molecular properties of this compound.Docking studies have revealed that it can bind effectively to specific protein pockets, suggesting its potential as a lead compound for drug development. Furthermore, quantum mechanical calculations have shed light on its electronic structure and reactivity patterns.

In conclusion, 2-(3,5-Dimethylpiperidin-1-yl)-5-fluoro-N-methylpyrimidin-4-amie represents a valuable addition to the arsenal of pyrimidine derivatives being explored for therapeutic applications. Its unique structure and promising biological profile make it an attractive target for further research. As advancements in synthetic methods and computational modeling continue to evolve, this compound holds the potential to contribute significantly to the development of novel pharmaceutical agents.